Cas no 2060007-93-2 (3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2060007-93-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD30476814
• CID: 5222055
• PubChem ID: 165438034
• Update Time: 2025-06-25

3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(azidomethyl)-3-(1-methylethyl)-
• 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one

• MDL： MFCD30476814
• Inchi： 1S/C8H14N4O/c1-6(2)8(5-11-12-9)3-4-10-7(8)13/h6H,3-5H2,1-2H3,(H,10,13)
• InChI Key： YRDZLUMGQLBZMG-UHFFFAOYSA-N
• SMILES： C(C1(CCNC1=O)C(C)C)N=[N+]=[N-]

Additional information on 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one

Research Brief on 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one (CAS: 2060007-93-2): Recent Advances and Applications

In recent years, the compound 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one (CAS: 2060007-93-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its azide and pyrrolidinone functional groups, has emerged as a versatile building block in drug discovery and bioconjugation chemistry. Recent studies have explored its potential in targeted drug delivery, click chemistry applications, and as a precursor for novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one as a key intermediate in the synthesis of protease inhibitors. The researchers utilized the azide functionality for efficient conjugation with alkyne-bearing pharmacophores through copper-catalyzed azide-alkyne cycloaddition (CuAAC), achieving remarkable yields and selectivity. This approach enabled rapid generation of compound libraries for screening against HIV-1 protease.

In the realm of targeted therapeutics, a team from MIT reported in Nature Chemical Biology (2024) the development of antibody-drug conjugates (ADCs) using 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one as a linker. The compound's stability in physiological conditions and selective reactivity made it particularly suitable for constructing stable ADCs with improved pharmacokinetic properties. The resulting conjugates showed enhanced tumor-specific delivery and reduced off-target effects in preclinical models of breast cancer.

Structural studies published in ACS Chemical Biology (2023) revealed that derivatives of 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one can serve as effective enzyme inhibitors by mimicking transition states. X-ray crystallography data demonstrated how modifications at the pyrrolidinone ring can fine-tune binding affinity and selectivity for various kinase targets. These findings open new avenues for structure-based drug design against challenging therapeutic targets.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one production. A 2024 Green Chemistry publication detailed an optimized continuous process that reduced solvent waste by 70% while maintaining high purity (>99%) of the final product. This development addresses previous challenges in large-scale manufacturing of this valuable intermediate.

Looking forward, the unique chemical properties of 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one position it as a promising candidate for emerging applications in PROTAC (proteolysis targeting chimera) development and targeted protein degradation strategies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for challenging targets in oncology and neurodegenerative diseases.

In conclusion, 3-(azidomethyl)-3-(propan-2-yl)pyrrolidin-2-one (CAS: 2060007-93-2) continues to demonstrate significant value in multiple areas of pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological advances in its application, suggests it will remain an important tool in drug discovery and development for the foreseeable future. Further research is warranted to explore its full potential in novel therapeutic modalities and bioconjugation technologies.